Cas no 865-48-5 (Sodium-t-butoxide)

Sodium-t-butoxide is a highly reactive alkoxide reagent used in organic synthesis. Its advantages include high yields of desired products, low catalyst loading requirements, and suitability for a wide range of reaction conditions. This versatile reagent enables efficient synthesis of various compounds, particularly those involving carbonyl group transformations.
Sodium-t-butoxide structure
Sodium-t-butoxide structure
Product Name:Sodium-t-butoxide
CAS No:865-48-5
MF:C4H10NaO
MW:97.1113724708557
MDL:MFCD00040575
CID:40080
PubChem ID:24862063
Update Time:2025-08-05

Sodium-t-butoxide Chemical and Physical Properties

Names and Identifiers

    • SODIUM T-BUTOXIDE
    • sodium 2-methylpropan-2-olate
    • Sodium tert-butoxide
    • Sodium tert-butoxide, 2.0 M solution in THF, SpcSeal
    • Sodium-t-butoxide
    • 2-Methyl-2-propanol sodium salt
    • 2-Propanol, 2-methyl-, sodium salt
    • NatB
    • Sodium ter-butoxide
    • Sodium tert-butoxide, in tetrahydrofuran
    • Sodium tert-butyl alcohol
    • SODIUM TERT-BUTYLATE
    • SODIUM TERTIARY BUTOXIDE
    • sodiumt-butoxide,stb
    • sodiumt-butoxide,stb,intetrahydrofuran
    • STB
    • Degassed and low oxygen sodium tert-butoxide solution
    • t-butoxy sodium
    • NaOtBu
    • tBuONa
    • sodium t-butanolate
    • (tert-butoxy)sodium
    • sodium-tert-butoxide
    • sodium tert-butanolate
    • 2-Propanol, 2-methyl-, sodium salt (1:1)
    • sodium tert butoxide
    • sodium tbutoxide
    • sodium-tbutoxide
    • tert-butoxysodium
    • sodium t-butoxid
    • NaOtert-Bu
    • tert-
    • 2-Propanol, 2-methyl-, sodium salt (9CI)
    • Sodium tert-butoxide (6CI)
    • tert-Butyl alcohol, sodium salt (8CI)
    • 2-Methylpropan-2-olate sodium
    • tert-Butanol sodium salt
    • Sodium tert-butoxide solution
    • MDL： MFCD00040575
    • Inchi： 1S/C4H10O.Na/c1-4(2,3)5;/h5H,1-3H3;
    • InChI Key： GSVQWRYRPRJOIM-UHFFFAOYSA-N
    • SMILES： [Na].OC(C)(C)C
    • BRN： 3654215

Computed Properties

  • Exact Mass: 96.05510
  • Monoisotopic Mass: 96.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 29
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 23.1A^2
  • Isotope Atom Count: 0
  • Topological Polar Surface Area: 23.1

Experimental Properties

  • Color/Form: White crystals
  • Density: 0.911 g/mL at 25 °C
  • Melting Point: 180 ºC
  • Boiling Point: 180°C/1mmHg
  • Flash Point: Fahrenheit: 57.2 ° f
    Celsius: 14 ° c
  • Refractive Index: n20/D 1.413
  • Water Partition Coefficient: React
  • PSA: 23.06000
  • LogP: 1.21540
  • Sensitiveness: Air Sensitive & Hygroscopic
  • Color/Form: 2 M in THF
  • Solubility: React with water

Sodium-t-butoxide Security Information

  • Symbol: GHS02 GHS05
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H251,H314
  • Warning Statement： P235+P410,P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3206 4.2/PG 2
  • WGK Germany：3
  • Hazard Category Code： 11-14-34-37
  • Safety Instruction： S26-S36/37/39-S43-S45-S7/8-S8-S16
  • FLUKA BRAND F CODES：1-3-10
  • Hazardous Material Identification： F C
  • Packing Group：II
  • Risk Phrases：R11; R14; R35; R37
  • PackingGroup：II
  • HazardClass：4.2 (8)
  • TSCA：Yes
  • Storage Condition：Store at room temperature

Sodium-t-butoxide Customs Data

  • HS CODE：29051900
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Sodium-t-butoxide Pricemore >>

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Sodium-t-butoxide Production Method

Production Method 1

865-48-5 865-48-5
Reaction Conditions
1.1 Reagents: Sodium amide Solvents: Toluene ;  rt → 110 °C; 1 h, 110 °C
Reference
New synthesis technology of sodium tert-butoxide
Tang, Shucheng; et al, Xiandai Nongyao, 2004, 3(1),

Production Method 2

865-48-5 865-48-5
Reaction Conditions
1.1 Reagents: Sodium Solvents: Hexane ;  1 h, rt → 100 °C; 0.15 MPa, 100 °C; 6 h, 0.15 - 0.2 MPa, 100 °C; 1.5 h, 0.2 MPa → 0.1 MPa, 100 °C
Reference
preparation of di=-tert-butyl dicarbonate using diphosgene and tert-butyl alcohol as starting materials
Li, Jiangao, Shanghai Huagong, 2006, 31(2), 22-27

Production Method 3

865-48-5 865-48-5
Reaction Conditions
1.1 Reagents: Sodium Solvents: 1,2,4-Trimethylbenzene
Reference
Process for preparation of alkali metal alkoxides free of alcohol of crystallization
, German Democratic Republic, , ,

Production Method 4

50-21-5 50-21-5
513-77-9 513-77-9
865-48-5 865-48-5
Reaction Conditions
Reference
Chemical equilibrium in the barium sulfate-sodium carbonate-water system
Alekseeva, E. V.; et al, Khimicheskaya Promyshlennost (Moscow, 1988, (1), 25-7

Production Method 5

865-48-5 865-48-5
865-48-5 865-48-5
Reaction Conditions
1.1 Solvents: Methanol ;  24 h, rt
Reference
A polymer analogous reaction for the formation of imidazolium and NHC based porous polymer networks
Thiel, Kerstin; et al, Polymer Chemistry, 2013, 4(6), 1848-1856

Production Method 6

60532-63-0 60532-63-0
107-22-2 107-22-2
865-48-5 865-48-5
Reaction Conditions
1.1 48 h, rt
2.1 Solvents: Methanol ;  24 h, rt
Reference
A polymer analogous reaction for the formation of imidazolium and NHC based porous polymer networks
Thiel, Kerstin; et al, Polymer Chemistry, 2013, 4(6), 1848-1856

Production Method 7

60532-63-0 60532-63-0
920-66-1 920-66-1
107-22-2 107-22-2
865-48-5 865-48-5
Reaction Conditions
1.1 Solvents: Glyoxal ;  15 s, rt; 20 s, rt; 5 h, 180 bar, rt → 65 °C
2.1 48 h, rt
3.1 Solvents: Methanol ;  24 h, rt
Reference
A polymer analogous reaction for the formation of imidazolium and NHC based porous polymer networks
Thiel, Kerstin; et al, Polymer Chemistry, 2013, 4(6), 1848-1856

Sodium-t-butoxide Raw materials

Sodium-t-butoxide Preparation Products

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:865-48-5)Sodium tert-butoxide
Order Number:sfd18048
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:865-48-5)
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:865-48-5)Sodium tert-butoxide
Order Number:LE18415;LE1759868;LE6044
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:19
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Shandong Jing Kun Chemical Co.,Ltd.
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(CAS:865-48-5)Sodium tert-butoxide
Order Number:C0010;C00068
Stock Status:please consult
Quantity:25kg
Purity:98%/99%
Pricing Information Last Updated:Tuesday, 30 December 2025 14:59
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Amadis Chemical Company Limited
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(CAS:865-48-5)(tert-butoxy)sodium
Order Number:A960884
Stock Status:in Stock
Quantity:1l/500g/2.5kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:12
Price ($):510.0/299.0/1196.0
Email:sales@amadischem.com

Sodium-t-butoxide Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Sodium-t-butoxide Related Literature

Related Categories

865-48-5 (Sodium-t-butoxide) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:865-48-5)Sodium tert-butoxide
sfd18048
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:865-48-5)
SFD1736
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email